Cas no 79877-05-7 (2-Chloro-N-2-(prop-2-en-1-ylsulfanyl)phenylacetamide)

2-Chloro-N-2-(prop-2-en-1-ylsulfanyl)phenylacetamide structure
79877-05-7 structure
Product Name:2-Chloro-N-2-(prop-2-en-1-ylsulfanyl)phenylacetamide
CAS No:79877-05-7
MF:C11H12ClNOS
MW:241.737080574036
CID:844226
PubChem ID:4962328
Update Time:2025-04-19

2-Chloro-N-2-(prop-2-en-1-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(ALLYLTHIO)PHENYL]-2-CHLOROACETAMIDE
    • 79877-05-7
    • 2-chloro-N-[2-(prop-2-en-1-ylsulfanyl)phenyl]acetamide
    • J-523308
    • EN300-13262
    • Z90124424
    • 2-chloro-N-(2-prop-2-enylsulfanylphenyl)acetamide
    • AKOS009003406
    • SCHEMBL11222976
    • 2-Chloro-N-2-(prop-2-en-1-ylsulfanyl)phenylacetamide
    • MDL: MFCD06655753
    • Inchi: 1S/C11H12ClNOS/c1-2-7-15-10-6-4-3-5-9(10)13-11(14)8-12/h2-6H,1,7-8H2,(H,13,14)
    • InChI Key: BZSMZBXSTLUBKS-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC=CC=1SCC=C)=O

Computed Properties

  • Exact Mass: 241.0328129g/mol
  • Monoisotopic Mass: 241.0328129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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